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For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4-Dichloro-3-nitrobenzotrifluoride, a substituted aromatic compound, serves as a key

intermediate in the synthesis of a variety of complex organic molecules. Its unique substitution

pattern, featuring two chlorine atoms, a nitro group, and a trifluoromethyl group on a benzene

ring, imparts specific reactivity that is leveraged in the development of agrochemicals,

pharmaceuticals, and dyes. This technical guide provides a comprehensive overview of the

structure, properties, synthesis, and analytical methods related to 2,4-Dichloro-3-
nitrobenzotrifluoride, offering valuable insights for professionals in chemical research and

drug development.

Chemical Structure and Properties
2,4-Dichloro-3-nitrobenzotrifluoride is an aromatic compound with the molecular formula

C₇H₂Cl₂F₃NO₂.[1][2][3] The molecule consists of a benzene ring substituted with a

trifluoromethyl group at position 1, chlorine atoms at positions 2 and 4, and a nitro group at

position 3.[1] This arrangement of electron-withdrawing groups makes the aromatic ring highly

electron-deficient, influencing its reactivity.[1]

Table 1: Physicochemical Properties of 2,4-Dichloro-3-nitrobenzotrifluoride
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Property Value Reference(s)

IUPAC Name
1,3-dichloro-2-nitro-4-

(trifluoromethyl)benzene
[1]

CAS Number 203915-49-5 [1][3]

Molecular Formula C₇H₂Cl₂F₃NO₂ [1][2][3]

Molecular Weight 260.00 g/mol [1][2][3]

Appearance Pale yellow solid or liquid [1][2]

Synthesis
The most common method for the synthesis of 2,4-Dichloro-3-nitrobenzotrifluoride is the

nitration of 2,4-dichlorobenzotrifluoride.[1][2] This electrophilic aromatic substitution reaction is

typically carried out using a mixture of nitric acid and sulfuric acid.

Experimental Protocol: Nitration of 2,4-
Dichlorobenzotrifluoride
Materials:

2,4-Dichlorobenzotrifluoride

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice

Dichloromethane (CH₂Cl₂)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask
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Magnetic stirrer

Dropping funnel

Thermometer

Condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool

concentrated sulfuric acid to 0-5 °C in an ice bath.

Slowly add 2,4-dichlorobenzotrifluoride to the cooled sulfuric acid while maintaining the

temperature below 10 °C.

Prepare a nitrating mixture by carefully adding concentrated nitric acid to an equal volume of

concentrated sulfuric acid, keeping the mixture cool.

Add the nitrating mixture dropwise to the solution of 2,4-dichlorobenzotrifluoride in sulfuric

acid over a period of 1-2 hours, ensuring the reaction temperature does not exceed 10-15

°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3

hours.

Carefully pour the reaction mixture onto crushed ice with stirring.

Extract the product with dichloromethane (3 x 50 mL).

Combine the organic extracts and wash with water (2 x 100 mL), followed by saturated

sodium bicarbonate solution (2 x 100 mL), and finally with brine (1 x 100 mL).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude product.

The crude 2,4-Dichloro-3-nitrobenzotrifluoride can be purified by vacuum distillation or

recrystallization.

Diagram 1: Synthesis Workflow of 2,4-Dichloro-3-nitrobenzotrifluoride
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Synthesis of 2,4-Dichloro-3-nitrobenzotrifluoride

2,4-Dichlorobenzotrifluoride
in H2SO4

Nitration Reaction
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Extraction
(Dichloromethane)
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Purification
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Caption: Workflow for the synthesis of 2,4-Dichloro-3-nitrobenzotrifluoride.
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Analytical Characterization
The structure and purity of 2,4-Dichloro-3-nitrobenzotrifluoride are typically confirmed using

a combination of spectroscopic and chromatographic techniques.

Table 2: Spectroscopic Data for 2,4-Dichloro-3-nitrobenzotrifluoride

Technique Expected Data Reference(s)

¹H NMR

Two doublets in the aromatic

region (δ 7.5-8.5 ppm)

corresponding to the two

aromatic protons.

[2]

¹³C NMR

Signals corresponding to the

seven carbon atoms, with

characteristic shifts for carbons

attached to the trifluoromethyl,

chloro, and nitro groups.

¹⁹F NMR
A singlet corresponding to the

trifluoromethyl group.

Mass Spec.

Molecular ion peak (M⁺) at m/z

259/261/263 due to chlorine

isotopes.

IR

Strong absorption bands

around 1530-1550 cm⁻¹

(asymmetric NO₂ stretch) and

1340-1360 cm⁻¹ (symmetric

NO₂ stretch).

[1][2]

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS): A primary method for assessing the

purity of 2,4-Dichloro-3-nitrobenzotrifluoride and identifying any byproducts from the

synthesis.
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High-Performance Liquid Chromatography (HPLC): Can be used for purity determination,

particularly for less volatile impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information,

confirming the substitution pattern on the aromatic ring.

Infrared (IR) Spectroscopy: Useful for confirming the presence of the key functional groups,

especially the nitro group.

Reactivity and Applications
The electron-deficient nature of the aromatic ring in 2,4-Dichloro-3-nitrobenzotrifluoride
makes it susceptible to nucleophilic aromatic substitution (SNAr) reactions. The nitro group and

chlorine atoms can be displaced by various nucleophiles, providing a versatile platform for the

synthesis of more complex molecules.

Diagram 2: Role as a Chemical Intermediate

Role of 2,4-Dichloro-3-nitrobenzotrifluoride as an Intermediate

2,4-Dichloro-3-nitrobenzotrifluoride

Nucleophilic Aromatic
Substitution (SNAr)

Pharmaceuticals Agrochemicals Dyes & Pigments

Click to download full resolution via product page

Caption: 2,4-Dichloro-3-nitrobenzotrifluoride as a versatile chemical intermediate.

This compound serves as a crucial building block in the synthesis of:
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Agrochemicals: As an intermediate in the production of herbicides and pesticides.[1]

Pharmaceuticals: Its derivatives are explored for potential medicinal applications.[1]

Dyes and Pigments: Utilized in the manufacturing of colorants due to its stable aromatic

structure.[1]

As of the current literature, there is no specific information available regarding the direct

biological activity or involvement in signaling pathways of 2,4-Dichloro-3-
nitrobenzotrifluoride itself. Its primary role in drug development is that of a precursor

molecule.

Safety and Handling
2,4-Dichloro-3-nitrobenzotrifluoride should be handled with care in a well-ventilated

laboratory, preferably within a fume hood. Personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat, is essential.

Table 3: Hazard Information

Hazard Description Precautionary Measures

Toxicity
Aromatic nitro compounds can

be toxic.

Avoid inhalation, ingestion, and

skin contact.

Irritation
May cause skin and eye

irritation.

Wear appropriate PPE. In case

of contact, rinse thoroughly

with water.

Reactivity

Aromatic nitro compounds can

be explosive under certain

conditions.

Avoid heat, shock, and friction.

Store away from reducing

agents.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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2,4-Dichloro-3-nitrobenzotrifluoride is a valuable and versatile chemical intermediate with

significant applications in the synthesis of a wide range of commercially important compounds.

A thorough understanding of its structure, properties, synthesis, and handling is crucial for its

effective and safe utilization in research and development. This guide provides a foundational

resource for scientists and professionals working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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